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molecular formula C11H9ClN2O B1394600 (6-Chloro-2-phenylpyrimidin-4-yl)methanol CAS No. 325685-75-4

(6-Chloro-2-phenylpyrimidin-4-yl)methanol

Cat. No. B1394600
M. Wt: 220.65 g/mol
InChI Key: AYYPUBBUSUVHIV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08466156B2

Procedure details

To a solution of (6-chloro-2-phenyl-pyrimidin-4-yl)-methanol (240 g; prepared using a method analogous to the one described in WO 2006/114774, Example 24, intermediate 24.2) in acetone (2 L) was added an aq. NaHCO3 solution (15%, 961 mL). The mixture was cooled down to 5° C. and NaBr (11.2 g) followed by TEMPO (8.56 g) were added. TCCA (506 g) was then added portionwise over 1.5 h. The resulting mixture was stirred at RT for 1.5 h. The mixture was filtered through a pad of Celite and the solution was evaporated off. The residue was diluted in water/EA. The aq. phase was extracted with EA and the combined org. phases were dried (Na2SO4) and evaporated off. Recrystallization of the residue (EA/Hept) afforded the desired product as a beige solid (162.1 g).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
intermediate 24.2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
961 mL
Type
reactant
Reaction Step Three
Name
Quantity
11.2 g
Type
reactant
Reaction Step Four
Name
Quantity
506 g
Type
reactant
Reaction Step Five
Quantity
2 L
Type
solvent
Reaction Step Six
Name
Quantity
8.56 g
Type
catalyst
Reaction Step Seven

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[N:7]=[C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[N:5]=[C:4]([CH2:14][OH:15])[CH:3]=1.C([O-])(O)=[O:17].[Na+].[Na+].[Br-].C1(N(Cl)C(=O)N(Cl)C(=O)N1Cl)=O>CC(C)=O.CC1(C)N([O])C(C)(C)CCC1>[Cl:1][C:2]1[N:7]=[C:6]([C:8]2[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=2)[N:5]=[C:4]([C:14]([OH:17])=[O:15])[CH:3]=1 |f:1.2,3.4,^1:42|

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC(=NC(=N1)C1=CC=CC=C1)CO
Step Two
Name
intermediate 24.2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
Name
Quantity
961 mL
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Four
Name
Quantity
11.2 g
Type
reactant
Smiles
[Na+].[Br-]
Step Five
Name
Quantity
506 g
Type
reactant
Smiles
C1(=O)N(C(=O)N(C(=O)N1Cl)Cl)Cl
Step Six
Name
Quantity
2 L
Type
solvent
Smiles
CC(=O)C
Step Seven
Name
Quantity
8.56 g
Type
catalyst
Smiles
CC1(CCCC(N1[O])(C)C)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
5 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at RT for 1.5 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
prepared
ADDITION
Type
ADDITION
Details
were added
FILTRATION
Type
FILTRATION
Details
The mixture was filtered through a pad of Celite
CUSTOM
Type
CUSTOM
Details
the solution was evaporated off
ADDITION
Type
ADDITION
Details
The residue was diluted in water/EA
EXTRACTION
Type
EXTRACTION
Details
The aq. phase was extracted with EA
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
phases were dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated off
CUSTOM
Type
CUSTOM
Details
Recrystallization of the residue (EA/Hept)

Outcomes

Product
Details
Reaction Time
1.5 h
Name
Type
product
Smiles
ClC1=CC(=NC(=N1)C1=CC=CC=C1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 162.1 g

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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